Cas no 82561-69-1 (3-DODECENOIC ACID, ETHYL ESTER, (E)-)

82561-69-1 structure
Product name:3-DODECENOIC ACID, ETHYL ESTER, (E)-
3-DODECENOIC ACID, ETHYL ESTER, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 3-DODECENOIC ACID, ETHYL ESTER, (E)-
- 3-Dodecenoic acid, ethyl ester, (3E)-
- 82561-69-1
- Ethyl dodec-3-enoate
- 4DQL9Z93V7
- 83421-37-8
- Ethyl (E)-dodec-3-enoate
- Ethyl (3E)-3-dodecenoate
-
- Inchi: InChI=1S/C14H26O2/c1-3-5-6-7-8-9-10-11-12-13-14(15)16-4-2/h11-12H,3-10,13H2,1-2H3/b12-11+
- InChI Key: WBVHALHNKCOOIW-VAWYXSNFSA-N
Computed Properties
- Exact Mass: 226.193280068Da
- Monoisotopic Mass: 226.193280068Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 11
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 26.3Ų
3-DODECENOIC ACID, ETHYL ESTER, (E)- Related Literature
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1. Book reviews
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Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
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Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
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Veena Mounasamy,Ganesh Kumar Mani,Dhivya Ponnusamy,P. R. Reshma,Arun K. Prasad,Sridharan Madanagurusamy New J. Chem., 2020,44, 12473-12485
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